N-benzyl-4-(benzylsulfonyl)-N-(4,6-difluorobenzo[d]thiazol-2-yl)butanamide

• IUPAC Name: N-benzyl-4-benzylsulfonyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C25H22F2N2O3S2/c26-20-14-21(27)24-22(15-20)33-25(28-24)29(16-18-8-3-1-4-9-18)23(30)12-7-13-34(31,32)17-19-10-5-2-6-11-19/h1-6,8-11,14-15H,7,12-13,16-17H2
• InChI Key: AOMXWBDRNVCDLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)CCCS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C25H22F2N2O3S2
• Molecular Weight: 500.6 g/mol

Description

N-benzyl-4-(benzylsulfonyl)-N-(4,6-difluorobenzo[d]thiazol-2-yl)butanamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of a specific enzyme, which makes it a valuable tool for studying the biochemical and physiological effects of this enzyme.

Scientific Research Applications

Structure-based Drug Design

Compounds with similar structures have been involved in the discovery of potent and selective inhibitors through structure-based drug design (SBDD). For instance, derivatives of thiazole have been identified as potent CDK2 inhibitors, a crucial target in cancer therapy, showcasing the role of these compounds in developing new therapeutic agents [Vulpetti, A., Casale, E., Roletto, F., Amici, R., Villa, M., & Pevarello, P. (2006)].

Antimicrobial and Antifungal Agents

Sulfonyl derivatives, particularly those with a thiazole backbone, have been synthesized and evaluated for their antimicrobial and antifungal activities. Studies have demonstrated that certain sulfonyl derivatives exhibit moderate to significant activities against bacterial and fungal strains, indicating their potential application in combating infectious diseases [G. V. Suresh Kumar, Rajendra Prasad, Y., & Chandrashekar, S. (2013)].

Anticancer Activity

Research on similar sulfonamide compounds has also explored their anticancer properties. Mixed-ligand copper(II)-sulfonamide complexes, for example, have been studied for their DNA binding, cleavage, and anticancer activities. These complexes exhibit the ability to induce apoptosis and cause cell death in cancer cells, highlighting their potential in cancer treatment strategies [González-Álvarez, M., Pascual-Álvarez, A., del Castillo Agudo, L., Castiñeiras, A., Liu-González, M., Borrás, J., & Alzuet-Piña, G. (2013)].

Enzyme Inhibitors for Diabetes and Neurodegenerative Diseases

Compounds featuring benzothiazol and sulfonamide groups have been investigated as inhibitors of enzymes like dipeptidyl peptidase IV (DPP-IV), relevant for type 2 diabetes treatment, and acetylcholinesterase (AChE), related to neurodegenerative diseases. These studies suggest the utility of such compounds in developing treatments for chronic conditions [Nitta, A., Fujii, H., Sakami, S., Nishimura, Y., Ohyama, T., Satoh, M., Nakaki, J., Satoh, S., Inada, C., Kozono, H., Kumagai, H., Shimamura, M., Fukazawa, T., & Kawai, H. (2008)].